Cas no 2228728-38-7 (1-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228728-38-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5943483
• PubChem ID: 165702962
• Update Time: 2025-05-20

1-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine
• [1-(2-methoxyethyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1822522
• 2228728-38-7

• Inchi： 1S/C9H19NO/c1-8(2)6-9(8,7-10)4-5-11-3/h4-7,10H2,1-3H3
• InChI Key： VQAYQDHIUWBHNB-UHFFFAOYSA-N
• SMILES： O(C)CCC1(CN)CC1(C)C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 1-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228728-38-7): Properties, Applications, and Research Insights

1-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228728-38-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl core with a methoxyethyl side chain, offering a balance of stability and reactivity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in modulating central nervous system (CNS) targets.

The compound’s 2,2-dimethylcyclopropane moiety enhances steric hindrance, which can improve metabolic stability—a key consideration in modern medicinal chemistry. Recent studies highlight its utility in designing novel amine derivatives, with applications ranging from neurological therapeutics to crop protection agents. Its low molecular weight (approximately 171 g/mol) and moderate lipophilicity make it suitable for optimizing bioavailability in lead compounds.

In the context of green chemistry, 1-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine has been investigated for its potential in sustainable synthesis routes. A 2023 study demonstrated its role in catalyzed cyclopropanation reactions, aligning with industry demands for atom-efficient processes. This aligns with trending searches like "eco-friendly amine synthesis" and "cyclopropane derivatives in drug design", reflecting growing interest in environmentally conscious methodologies.

Analytical characterization of CAS No. 2228728-38-7 typically involves NMR spectroscopy (¹H/¹³C) and high-resolution mass spectrometry (HRMS), with its methoxyethyl proton signals appearing distinctively at δ 3.3–3.5 ppm. The compound’s thermal stability (decomposition >200°C) makes it viable for high-temperature applications, a feature frequently queried in material science forums.

From a commercial perspective, 1-(2-methoxyethyl)-2,2-dimethylcyclopropylmethanamine is cataloged by major chemical suppliers as a research-grade intermediate. Its pricing reflects the complexity of cyclopropylamine synthesis, with bulk availability subject to custom manufacturing agreements. Patent databases reveal its inclusion in innovative formulations for ion channel modulators, addressing popular search terms like "new amine-based bioactive compounds".

Ongoing investigations focus on the compound’s stereoselective applications, particularly in chiral catalyst systems. The dimethylcyclopropane scaffold’s rigidity offers advantages in asymmetric synthesis, a topic dominating organic chemistry publications. Computational modeling suggests potential interactions with enzyme active sites, spurring academic inquiries into its structure-activity relationships (SAR).

Regulatory assessments confirm that 2228728-38-7 is not classified under restricted categories, though proper laboratory handling protocols are recommended. Safety data sheets emphasize neutral pH stability and compatibility with common organic solvents, details often sought in industrial safety guidelines.

Future directions may explore its polymeric derivatives for advanced material engineering, leveraging the cyclopropyl ring strain for controlled release systems. The compound’s versatility positions it as a candidate for multi-disciplinary research, bridging pharmaceutical development and specialty chemicals—topics frequently trending in scientific search engines.